N-(5-chloro-2-methylphenyl)-2-((3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[[3-(furan-2-ylmethyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H18ClN3O4S/c1-14-8-9-15(25)11-18(14)26-20(29)13-33-24-27-21-17-6-2-3-7-19(17)32-22(21)23(30)28(24)12-16-5-4-10-31-16/h2-11H,12-13H2,1H3,(H,26,29)
• InChI Key: YHRKMCPQFJFMGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CO4)OC5=CC=CC=C53
• Molecular Formula: C24H18ClN3O4S
• Molecular Weight: 479.9 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-((3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H18ClN3O4S and its molecular weight is 479.94. The purity is usually 95%.
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Scientific Research Applications

Antinociceptive and Anti-inflammatory Applications

Research has shown that derivatives of thiazolopyrimidine, a core structure related to the compound , exhibit significant antinociceptive and anti-inflammatory activities. For instance, a study by Selvam, T., Karthik, V., Palanirajan, V. K., & Ali, M. (2012) on thiazolopyrimidine derivatives highlighted their promising antinociceptive and anti-inflammatory effects, as evaluated by tail-flick techniques and carrageenan-induced paw edema tests, respectively (Selvam et al., 2012). These findings indicate the potential therapeutic applications of such compounds in managing pain and inflammation.

Antimicrobial and Anticancer Properties

Another area of interest is the antimicrobial and anticancer activities of compounds with similar structural features. A study by Kerru, N., Maddila, S., Maddila, S., Sobhanapuram, S., & Jonnalagadda, S. B. (2019) synthesized thienopyrimidine linked rhodanine derivatives and demonstrated their potent antimicrobial efficacy against various bacterial and fungal strains (Kerru et al., 2019). Additionally, compounds derived from benzodifuranyl structures have shown promising anticancer activities, as explored in a study that synthesized novel benzodifuranyl derivatives with significant inhibitory effects on COX-2, alongside notable analgesic and anti-inflammatory activities (Abu‐Hashem, A., Al-Hussain, S., & Zaki, M., 2020).